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Introduction

NMS-293 (also known as NMS-P293 or NMS-03305293) is a potent and highly selective, orally
bioavailable, small-molecule inhibitor of Poly(ADP-ribose) polymerase 1 (PARP-1).[1][2][3][4]
Developed by Nerviano Medical Sciences, it represents a next-generation PARP inhibitor with a
distinct preclinical profile characterized by high selectivity for PARP-1 over PARP-2, a non-
trapping mechanism of action, and the ability to penetrate the blood-brain barrier.[2][4][5][6]
These characteristics suggest a potential for improved tolerability and efficacy in a range of
oncology indications, including those with central nervous system (CNS) involvement.[2][4][5]

This technical guide provides a comprehensive overview of the preclinical data and studies for
NMS-293.

Core Quantitative Data

The preclinical development of NMS-293 has yielded significant quantitative data supporting its
potency, selectivity, and pharmacological properties. These findings are summarized in the
tables below for ease of comparison.

In Vitro Potency and Selectivity
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Parameter Value Species/System Reference
PARP-1 IC50 10.4 nM Biochemical Assay [7]
PARP-1 Kd 2nM Biochemical Assay [2][3]
PARP-2 IC50 >4160 nM Biochemical Assay [7]
Selectivity (PARP- ) )

>400-fold Biochemical Assay [7]
2/PARP-1)
Cellular PAR _ o _

) Single-digit nM H202-induced [11[4118]
Synthesis IC50
Pharmacokinetic Profile

Parameter Value Species Reference

Oral Bioavailability

Nearly complete

Rodents and non-

rodents

[L1(2][4108]0]

Brain/Plasma Ratio

4-10

Rodents (rats and

[2](3]

mice)

Metabolic Stability High Cross-species [1]12][4]1[8]
Rodents and non-

Clearance Low [1][2][4][8]
rodents

P-glycoprotein (PgP

Jyeop (PgF) No In vitro [2]
Substrate
In Vivo Efficacy
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Model Treatment Key Findings Reference

Complete tumor
regressions and [1114181191
cures.[1][4][8][9]

BRCA-mutated Breast  Single-agent NMS-
Cancer Xenograft 293

MDA-MB-436 (BRCA1 50 mg/kg single oral >95% PAR inhibition 2]

mutant) Xenograft dose in tumors for >24h.

Synergistic and well-

) tolerated antitumor
_ NMS-293 in S
Glioblastoma (GBM) o ] activity in both MGMT
combination with [71[10][11][12]
Xenograft Models ) methylated and
Temozolomide (TMZ)
unmethylated models.

[7]10][11][12]

Signaling Pathway and Mechanism of Action

NMS-293 exerts its therapeutic effect through the targeted inhibition of PARP-1, a key enzyme
in the base excision repair (BER) pathway. In cancer cells with deficiencies in other DNA repair
pathways, such as homologous recombination (HR) due to BRCA1/2 mutations, the inhibition
of PARP-1 leads to synthetic lethality.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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